molecular formula C17H21N3O5S B8594469 4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid CAS No. 53136-42-8

4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid

Cat. No. B8594469
CAS RN: 53136-42-8
M. Wt: 379.4 g/mol
InChI Key: YDYPZYVWBPQYDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid is a useful research compound. Its molecular formula is C17H21N3O5S and its molecular weight is 379.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

53136-42-8

Product Name

4-(4-Aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid

Molecular Formula

C17H21N3O5S

Molecular Weight

379.4 g/mol

IUPAC Name

4-(4-aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid

InChI

InChI=1S/C17H21N3O5S/c1-2-3-8-20-14-9-11(17(21)22)10-15(26(19,23)24)16(14)25-13-6-4-12(18)5-7-13/h4-7,9-10,20H,2-3,8,18H2,1H3,(H,21,22)(H2,19,23,24)

InChI Key

YDYPZYVWBPQYDS-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C(C(=CC(=C1)C(=O)O)S(=O)(=O)N)OC2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 1.9 g of 4-(4-acetamidophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid and 19 ml of 2N aqueous sodium hydroxide is refluxed for 1 hour under nitrogen. After cooling to room temperature it is filtered, the filtrate acidifed with glacial acetic acid to a pH of 4-5, the precipitate formed filtered off, washed with water and recrystallized from 50% aqueous ethanol, to yield the 4-(4-aminophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid of the formula ##SPC9##
Name
4-(4-acetamidophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
19 mL
Type
reactant
Reaction Step One

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